Cas no 5947-36-4 (6,6-dimethyl-2-methylidenebicyclo3.1.1heptan-3-ol)

6,6-dimethyl-2-methylidenebicyclo3.1.1heptan-3-ol structure
5947-36-4 structure
Product Name:6,6-dimethyl-2-methylidenebicyclo3.1.1heptan-3-ol
CAS No:5947-36-4
MF:C10H16O
MW:152.233443260193
CID:369567
PubChem ID:102667
Update Time:2025-04-19

6,6-dimethyl-2-methylidenebicyclo3.1.1heptan-3-ol Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-
    • PINOCARVEOL
    • Pinyl alcohol
    • 6,6-dimethyl-2-methylidenebicyclo3.1.1heptan-3-ol
    • MDL： MFCD02185514
    • Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-9,11H,1,4-5H2,2-3H3
    • InChI Key： LCYXQUJDODZYIJ-UHFFFAOYSA-N
    • SMILES： CC1(C2C(C(CC1C2)O)=C)C

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.329
  • Boiling Point: 718.4°C at 760 mmHg
  • Flash Point: 388.3°C
  • Refractive Index: 1.625
  • PSA: 20.23000
  • LogP: 1.96950
  • FEMA: 3587 | 2(10)-PINEN-3-OL
  • Solubility: Not determined

6,6-dimethyl-2-methylidenebicyclo3.1.1heptan-3-ol Pricemore >>

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